Cas no 2157-45-1 (Tetrakis(2-methoxyethoxy)silane)

Tetrakis(2-methoxyethoxy)silane is a silicon-based compound characterized by its four 2-methoxyethoxy functional groups. This structure imparts high solubility in polar organic solvents, making it a versatile precursor for sol-gel processes and surface modification applications. Its alkoxy groups facilitate controlled hydrolysis, enabling the formation of stable siloxane networks under mild conditions. The compound is particularly valued for its ability to enhance the compatibility of inorganic-organic hybrid materials, improving adhesion and dispersion properties. Additionally, its low volatility and thermal stability make it suitable for coatings, adhesives, and specialty polymers. The product is often utilized in advanced material synthesis, where precise control over reactivity and film formation is critical.
Tetrakis(2-methoxyethoxy)silane structure
2157-45-1 structure
Product Name:Tetrakis(2-methoxyethoxy)silane
CAS No:2157-45-1
MF:C12H28O8Si
MW:328.431426048279
MDL:MFCD00025907
CID:264435
Update Time:2026-05-14

Tetrakis(2-methoxyethoxy)silane Chemical and Physical Properties

Names and Identifiers

    • Silicic acid (H4SiO4),tetrakis(2-methoxyethyl) ester
    • tetra(Methoxyethoxy)silane
    • TETRAKIS(2-METHOXYETHOXY)SILANE
    • Tetrakis(2-methoxyethyl) orthosilicate
    • tetrakis(2-methoxyethyl) silicate
    • Kieselsaeure-tetrakis-(2-methoxy-aethylester)
    • Si(Oet-2-Ome)4
    • silicic acid tetrakis-(2-methoxy-ethyl) ester
    • tetra(2-methoxyethoxy)silane
    • silicic acid, tetrakis(2-methoxyethyl) ester
    • Tetra(beta-methoxyethyl) orthosilicate
    • TETRAKIS(METHOXYETHOXY)SILANE, tech-95
    • Tetrakis(2-methoxyethoxy)silane
    • MDL： MFCD00025907
    • Inchi： 1S/C12H28O8Si/c1-13-5-9-17-21(18-10-6-14-2,19-11-7-15-3)20-12-8-16-4/h5-12H2,1-4H3
    • InChI Key： JSECNWXDEZOMPD-UHFFFAOYSA-N
    • SMILES： COCCO[Si](OCCOC)(OCCOC)OCCOC

Computed Properties

  • Exact Mass: 328.15500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.079 g/cm3
  • Melting Point: <0°C
  • Boiling Point: 292 ºC (740 Torr)
  • Flash Point: 113.3±27.7 ºC,
  • Refractive Index: 1.4225 (20 ºC)
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 73.84000
  • LogP: 0.07400

Tetrakis(2-methoxyethoxy)silane Security Information

  • Hazardous Material transportation number：UN 3148
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • HazardClass：4.3
  • PackingGroup：III
  • TSCA：Yes
  • Packing Group：III
  • Hazard Level：4.3
  • Safety Term：4.3
  • Packing Group：III
  • Risk Phrases：R36/37/38

Tetrakis(2-methoxyethoxy)silane Customs Data

  • HS CODE：2920909090
  • Customs Data：

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetrakis(2-methoxyethoxy)silane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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tetra(Methoxyethoxy)silane
 2157-45-1 95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Tetrakis(2-methoxyethyl) orthosilicate
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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tetra(Methoxyethoxy)silane
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 ￥2,288.00 2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-OT683-5g
Tetrakis(2-methoxyethoxy)silane
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 ￥91.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-OT683-25g
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Tetrakis(2-methoxyethoxy)silane
 2157-45-1 95+%
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 ￡15.00 2022-02-28

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